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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectral data for 123-
Hydroxyganoderenic acid B, a triterpenoid isolated from Ganoderma lucidum, against a
closely related compound, Ganoderic acid B. By presenting detailed Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) data, this document serves as a valuable
resource for the unambiguous identification and characterization of this pharmacologically
significant molecule.

Introduction

12p-Hydroxyganoderenic acid B, also known as Ganoderic acid C6, is a member of the
highly oxygenated lanostane-type triterpenoids found in the medicinal mushroom Ganoderma
lucidum. These compounds are of significant interest to the scientific community due to their
diverse biological activities. Accurate identification of individual ganoderic acids is crucial for
further pharmacological studies and drug development. This guide outlines the key spectral
features that differentiate 123-Hydroxyganoderenic acid B from its structural analog,
Ganoderic acid B, providing a clear and concise methodology for its confirmation.
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Spectral Data Comparison

The following tables summarize the key *H and 3C NMR and mass spectrometry data for 123-
Hydroxyganoderenic acid B and Ganoderic acid B.

Table 1: tH NMR Spectral Data (CDCls)

12(3-Hydroxyganoderenic

- acid B (Ganoderic acid C6) Ganoderic acid B Chemical
Chemical Shift (& ppm, J in Shift (& ppm)
HZ)[1]
H-18 0.64 (3H, s) Data not available
H-29 0.90 (3H, s) Data not available
H-28 1.03 (38H, s) Data not available
H-21 1.12 (3H, d, J=6.0) Data not available
H-27 1.16 (3H,d, J=7.2) Data not available
H-19 1.37 (3H, s) Data not available
H-30 1.69 (3H, s) Data not available
H-12 4.34 (in CDCIs)

Table 2: 13C NMR Spectral Data (CDCIs)

123-Hydroxyganoderenic
Carbon acid B (Ganoderic acid C6)
Chemical Shift (6 ppm)

Ganoderic acid B Chemical
Shift (& ppm)

C-12 79.2

Data not fully available in .
Other carbons Data not available
searched documents

Table 3: Mass Spectrometry Data
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Mass Spectrometry

Compound Molecular Formula Molecular Weight
(m/z)
12p3-
Hydroxyganoderenic C30H420s 530.65 530 (MM)[1]
acid B
Ganoderic acid B C30H4407 516.67 Data not available

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The
sample is dissolved in deuterated chloroform (CDCIs) with tetramethylsilane (TMS) used as an

internal standard.

e 1H NMR: The data is acquired with a sufficient number of scans to obtain a good signal-to-
noise ratio. Chemical shifts are reported in parts per million (ppm) relative to TMS (& 0.00),
and coupling constants (J) are reported in Hertz (Hz).

e 13C NMR: The data is acquired using a proton-decoupled pulse sequence. Chemical shifts
are reported in ppm relative to the CDCls solvent signal (& 77.0).

Mass Spectrometry (MS)

Mass spectra are obtained using an electron ionization (El) or electrospray ionization (ESI)
source. High-resolution mass spectrometry (HRMS) is used to confirm the elemental

composition of the molecule.

Mandatory Visualizations
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Discussion

The key differentiating feature for 12B-Hydroxyganoderenic acid B is the presence of a
hydroxyl group at the C-12 position. This is clearly indicated in the *H NMR spectrum by a
signal around & 4.34 ppm in CDCls. Furthermore, the 13C NMR spectrum shows a characteristic
signal for the carbon bearing the hydroxyl group at approximately & 79.2 ppm. These two
signals are absent in the spectra of Ganoderic acid B.

The mass spectrometry data further corroborates the identity, with the molecular ion peak at
m/z 530 corresponding to the molecular formula CsoH420s for 12B-Hydroxyganoderenic acid
B.

Conclusion

The combination of tH NMR, 3C NMR, and mass spectrometry provides a robust and reliable
method for the confirmation of the identity of 12B-Hydroxyganoderenic acid B. The presence
of the characteristic signals for the 12p-hydroxyl group in both *H and 3C NMR spectra, along
with the correct molecular weight determined by mass spectrometry, allows for its unambiguous
differentiation from other related ganoderic acids. This guide provides the necessary spectral
data and experimental framework to assist researchers in the accurate identification of this
important natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.rsc.org [rsc.org]

 To cite this document: BenchChem. [Confirming the Identity of 123-Hydroxyganoderenic Acid
B: A Spectral Data Comparison Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572542/docs#confirming-the-identity-of-12-
hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide]

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15572542/docs?utm_src=pdf-body#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/product/b15572542/docs?utm_src=pdf-body#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/product/b15572542/docs?utm_src=pdf-body#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/product/b15572542/docs?utm_src=pdf-body#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/product/b15572542?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rsc.org/suppdata/gc/c4/c4gc00522h/c4gc00522h1.pdf
https://www.benchchem.com/product/b15572542/docs#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/product/b15572542/docs#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/product/b15572542/docs#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/product/b15572542/docs#confirming-the-identity-of-12-hydroxyganoderenic-acid-b-a-spectral-data-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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